N-{3-[3-(3-methylbenzyl)-2,5-dioxo-1-pyrrolidinyl]phenyl}acetamide

• IUPAC Name: N-[3-[3-[(3-methylphenyl)methyl]-2,5-dioxopyrrolidin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C20H20N2O3/c1-13-5-3-6-15(9-13)10-16-11-19(24)22(20(16)25)18-8-4-7-17(12-18)21-14(2)23/h3-9,12,16H,10-11H2,1-2H3,(H,21,23)
• InChI Key: CMEQWIULEPVZSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2CC(=O)N(C2=O)C3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-{3-[3-(3-methylbenzyl)-2,5-dioxo-1-pyrrolidinyl]phenyl}acetamide, also known as MPX-004, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinyl arylamides and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Researchers have explored the synthesis and characterization of pyrazole-acetamide derivatives leading to novel Co(II) and Cu(II) coordination complexes. These complexes were analyzed for their solid-state structures and supramolecular architectures, revealing 1D and 2D hydrogen-bonded networks. Importantly, the ligands and their complexes exhibited significant antioxidant activity, suggesting potential applications in combating oxidative stress-related diseases (Chkirate et al., 2019).

Green Chemistry Synthesis and Cytotoxic Study

In a push towards eco-friendly chemical syntheses, researchers developed a green chemistry approach for synthesizing diverse N-(substituted phenyl)-acetamide derivatives via a copper-catalyzed click chemistry process. These derivatives were evaluated for their cytotoxicity against cancer cell lines, with some showing promising activity. This work highlights the importance of sustainable practices in developing potential therapeutic agents (Gondaliya & Kapadiya, 2021).

Anticancer Agents Development

Another study focused on the design, synthesis, and evaluation of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives as potential anticancer agents. By attaching different aryloxy groups to the pyrimidine ring, the researchers identified compounds showing cancer cell growth inhibition, indicating a promising avenue for the development of new cancer therapies (Al-Sanea et al., 2020).

Src Kinase Inhibitory and Anticancer Activities

The synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives for their Src kinase inhibitory and anticancer activities were explored. One compound, in particular, demonstrated significant inhibition of cell proliferation in various human carcinoma cells, underscoring the therapeutic potential of such compounds in cancer treatment (Fallah-Tafti et al., 2011).

Synthesis and Antioxidant Properties

Efforts to synthesize novel acetamide derivatives and assess their antioxidant properties have been documented. The synthesis process involved condensation reactions leading to compounds with significant antioxidant activity. This research suggests potential applications in developing antioxidant therapies (Gopi & Dhanaraju, 2020).